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Compound of Interest

Compound Name: 2-Methylbenzyl cyanide

Cat. No.: B128525 Get Quote

Essential Safety and Handling Guide for 2-
Methylbenzyl Cyanide
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-Methylbenzyl cyanide (also known as o-Methylphenylacetonitrile),

tailored for research and drug development professionals. Following these procedural

guidelines is critical for ensuring laboratory safety.

Hazard Identification and Safety Data
2-Methylbenzyl cyanide is classified as a hazardous chemical. It is harmful if swallowed, in

contact with skin, or inhaled, and causes serious skin and eye irritation.[1][2] The toxicological

properties have not been fully investigated, but the compound contains cyanide.[3]
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Property Value Reference

CAS No. 22364-68-7 [1]

Molecular Formula C9 H9 N [1]

Molecular Weight 131.18 [1]

Appearance Light yellow liquid [1]

Flash Point 110 °C / 230 °F [1]

Specific Gravity 1.050 [1]

Boiling Point 244 °C @ 760 mmHg [4]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
A systematic approach to handling 2-Methylbenzyl cyanide is crucial. The following workflow

outlines the necessary steps from preparation to post-handling procedures.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

Review Safety Data Sheet (SDS)

Ensure Emergency Equipment is Accessible
(Safety Shower, Eyewash Station)

Don Required Personal Protective Equipment (PPE)

Work Exclusively Within a
Certified Chemical Fume Hood

Ground Equipment to Prevent
Static Discharge

Handle with Non-Sparking Tools

Decontaminate Work Area
(See Spill/Decontamination Protocol)

Keep Away from Incompatible Materials

Segregate & Label Waste

Securely Close Container

Remove and Dispose of PPE Correctly

Thoroughly Wash Hands and Exposed Skin

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Methylbenzyl cyanide.
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Step 1: Engineering Controls and Personal Protective
Equipment (PPE)
Before handling, ensure all safety measures are in place.

Ventilation: Always handle 2-Methylbenzyl cyanide inside a certified chemical fume hood to

minimize inhalation exposure. Ensure adequate ventilation in the storage and handling

areas.[2][3]

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA 29 CFR 1910.133 or European Standard EN166.[1][2][3]

Skin Protection:

Gloves: Wear nitrile rubber gloves. Nitrile offers excellent resistance to chemicals, acids,

bases, and solvents.[5][6][7] Discard gloves immediately if they become contaminated and

dispose of them as hazardous waste.[8]

Protective Clothing: A lab coat or chemical-resistant apron is mandatory. For tasks with a

higher risk of splashing, wear chemical-resistant coveralls.[3]

Respiratory Protection: If working outside a fume hood (not recommended) or if exposure

limits may be exceeded, use a NIOSH/MSHA or European Standard EN 149 approved

respirator with an appropriate cartridge for organic vapors and nitriles.[1][3]

Emergency Equipment: Confirm that a safety shower and eyewash station are unobstructed

and located near the workstation.[1][2]

Step 2: Handling Procedures
Avoid all direct contact with the substance.[2]

Do not eat, drink, or smoke in the work area.[1]

Keep the container tightly closed when not in use.[3]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[1][2]
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Emergency and Disposal Plans
Immediate and correct response to exposure or spills is critical.

Emergency Procedures for Exposure
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration (do not use mouth-to-mouth) and administer 100%

oxygen if trained to do so.[1][2][9][10] Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing.[11] Flush the affected skin with

large amounts of soap and water for at least 15 minutes.[1][3] Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth and give

2-4 cupfuls of water or milk.[3] Call a poison control center or physician immediately.[1]

Spill Decontamination Protocol
Evacuate: Alert personnel and evacuate the immediate area.

Protect: Don the appropriate PPE, including respiratory protection.

Contain: For small liquid spills, cover with an inert, non-combustible absorbent material such

as sand, silica gel, or a universal binder.[1] Do not use combustible materials like sawdust.

Neutralize:

Carefully cover the absorbed material or dry spill with a pH 10 buffer solution and let it

stand for at least 10 minutes.[11] This helps prevent the generation of hydrogen cyanide

gas.

Wipe the area with a freshly prepared 10% bleach solution to deactivate the cyanide,

followed by a final rinse with water.[11]
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Collect: Sweep or scoop the neutralized material into a suitable, labeled, and sealed

container for hazardous waste disposal.[3]

Ventilate: Ensure the area is well-ventilated during and after the cleanup.[3]

Waste Disposal Plan
All 2-Methylbenzyl cyanide waste is considered hazardous.

Waste Segregation: Collect all waste containing 2-Methylbenzyl cyanide in a dedicated,

clearly labeled, and chemically compatible (e.g., polyethylene) container.[8][11] Do NOT

store cyanide waste in metal containers or mix it with acidic waste streams.[8][11]

Contaminated Materials: All disposable items that have come into contact with the chemical,

including gloves, pipette tips, and absorbent materials, must be placed in a dedicated, rigid

container for cyanide hazardous waste.[8][11]

Glassware Decontamination: Perform an initial rinse of contaminated glassware inside a

chemical fume hood.[11] The rinsate must be collected as hazardous cyanide waste.

Subsequently, wash the glassware with a pH 10 buffer solution, followed by a 10% bleach

solution.[8][11]

Final Disposal: Dispose of all waste through an approved hazardous waste disposal plant,

following all local, regional, and national regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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